Cas no 168200-97-3 ((2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID)

• Product Name: (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID
• CAS No: 168200-97-3
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 4610990
• Update Time: 2025-10-28

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• rel-(2R,3S)-3-Amino-2-hydroxy-4-phenylbutanoic acid hydrochloride
• (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID

• Inchi： 1S/C10H13NO3.ClH/c11-8(9(12)10(13)14)6-7-4-2-1-3-5-7;/h1-5,8-9,12H,6,11H2,(H,13,14);1H/t8-,9+;/m0./s1
• InChI Key： OPVMPYQFOLATCK-OULXEKPRSA-N
• SMILES： C(C1C=CC=CC=1)[C@H](N)[C@@H](O)C(=O)O.Cl

Experimental Properties

• Color/Form: White to Yellow Solid

(2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID

Recent Advances in the Study of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3): A Comprehensive Research Brief

The compound (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest studies focusing on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have demonstrated that (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID exhibits unique structural features that make it a promising candidate for the design of enzyme inhibitors. Its stereochemistry and functional groups allow for selective interactions with target proteins, particularly those involved in metabolic pathways and signal transduction. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its binding modes and mechanisms of action.

One of the most notable findings is the compound's potential as a precursor for the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID showed potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. This suggests its applicability in the development of antiretroviral therapies.

In addition to its antiviral properties, (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID has been investigated for its role in modulating immune responses. Preclinical studies have indicated that the compound can influence cytokine production and T-cell activation, making it a potential candidate for autoimmune disease treatment. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis and scalability of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID have also been areas of active research. Recent advancements in asymmetric synthesis have enabled the production of the compound with high enantiomeric purity, which is crucial for its pharmaceutical applications. A 2022 patent application highlighted an efficient multi-step synthesis route that improves yield and reduces production costs, paving the way for large-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academia and industry will be essential to overcome these hurdles.

In conclusion, (2S,3R)-3-AMINO-2-HYDROXY-4-PHENYL-BUTYRIC ACID (CAS: 168200-97-3) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical and biological properties make it a valuable tool for the development of novel therapeutics targeting a range of diseases. Future research should focus on optimizing its pharmacological profile and exploring its applications in combination therapies.